Cas no 1956356-31-2 (Lithium 2-(pyrimidin-4-yl)acetate)

• Product Name: Lithium 2-(pyrimidin-4-yl)acetate
• CAS No: 1956356-31-2
• MF: C₆H₅LiN₂O₂
• MW: 144.057101011276
• CID: 4728294
• Update Time: 2025-11-02

Lithium 2-(pyrimidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Lithium 2-(pyrimidin-4-yl)acetate
• 2-(PYRIMIDIN-4-YL)ACETIC ACID LITHIUM SALT

• Inchi： 1S/C6H6N2O2.Li/c9-6(10)3-5-1-2-7-4-8-5;/h1-2,4H,3H2,(H,9,10);/q;+1/p-1
• InChI Key： ZHKKMDDRZDKPID-UHFFFAOYSA-M
• SMILES： [O-]C(CC1C=CN=CN=1)=O.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 65.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on Lithium 2-(pyrimidin-4-yl)acetate

Comprehensive Guide to Lithium 2-(pyrimidin-4-yl)acetate (CAS No. 1956356-31-2): Properties, Applications, and Market Insights

Lithium 2-(pyrimidin-4-yl)acetate (CAS No. 1956356-31-2) is a specialized organic lithium salt that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyrimidine-based structure, serves as a versatile intermediate in synthetic chemistry. With the growing demand for lithium-based compounds in energy storage and drug development, understanding its properties and applications is crucial for researchers and industry professionals.

The molecular structure of Lithium 2-(pyrimidin-4-yl)acetate combines a pyrimidine ring with an acetate group, making it particularly valuable for heterocyclic compound synthesis. Recent studies highlight its potential in creating novel pharmaceutical intermediates, especially in the development of kinase inhibitors and antiviral agents. As the pharmaceutical industry shifts toward targeted drug design, this compound's role in small molecule therapeutics continues to expand.

In materials science, Lithium 2-(pyrimidin-4-yl)acetate has shown promise in organic electronic materials. Its ability to coordinate with transition metals makes it a candidate for molecular electronics and conductive polymers. Researchers are exploring its use in next-generation lithium-ion battery components, aligning with global trends in renewable energy storage solutions. The compound's thermal stability and solubility properties further enhance its applicability in these cutting-edge technologies.

The synthesis of Lithium 2-(pyrimidin-4-yl)acetate typically involves nucleophilic substitution reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality verification. Recent advancements in green chemistry have led to more sustainable production methods, reducing environmental impact while maintaining yield efficiency—a critical factor given increasing regulatory focus on sustainable chemical manufacturing.

Market analysis indicates steady growth for Lithium 2-(pyrimidin-4-yl)acetate, driven by pharmaceutical R&D investments and energy storage innovations. The compound's niche applications in bioconjugation chemistry and metal-organic frameworks (MOFs) present additional opportunities. As researchers address common queries about its solubility characteristics and stability under various conditions, these insights are shaping its commercial utilization across multiple industries.

Quality standards for Lithium 2-(pyrimidin-4-yl)acetate require strict adherence to Good Manufacturing Practice (GMP) guidelines, particularly for pharmaceutical-grade material. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain stability. These handling protocols align with broader industry practices for air-sensitive reagents, ensuring product integrity throughout the supply chain.

Future research directions for Lithium 2-(pyrimidin-4-yl)acetate include exploring its potential in catalytic systems and as a building block for functionalized nanomaterials. The compound's versatility positions it well to address emerging challenges in medicinal chemistry and advanced material science. With proper handling and application, this specialized lithium derivative continues to offer valuable solutions across scientific and industrial domains.